propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate is a chemical compound that has shown potential in scientific research applications. It is a derivative of thieno[3,2-d]pyrimidine, which is a heterocyclic compound that has been studied for its biological activities.
Mechanism of Action
The mechanism of action of propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate is not fully understood. However, it has been proposed that it inhibits viral replication by interfering with the viral RNA polymerase. It has also been suggested that it induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. It has been shown to inhibit viral replication and induce apoptosis in cancer cells. In addition, it has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the advantages of propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate is its potential as a broad-spectrum antiviral and anticancer agent. It has also shown low toxicity in vitro. However, its mechanism of action is not fully understood, and more research is needed to determine its efficacy and safety in vivo.
Future Directions
There are several future directions for research on propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate. One direction is to further investigate its mechanism of action and optimize its structure for improved efficacy and safety. Another direction is to study its potential in combination with other antiviral and anticancer agents. Additionally, it could be studied for its potential in treating other diseases, such as autoimmune diseases and neurodegenerative diseases.
In conclusion, this compound is a chemical compound that has shown potential in scientific research applications. Its synthesis method has been optimized to obtain high yields and purity of the final product. It has been studied for its potential as an antiviral and anticancer agent, and has shown low toxicity in vitro. However, more research is needed to determine its efficacy and safety in vivo, and to further investigate its mechanism of action and potential in treating other diseases.
Synthesis Methods
Propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate can be synthesized using a multistep reaction. The first step involves the synthesis of 4-oxo-3H-thieno[3,2-d]pyrimidine-2-carbaldehyde, which is then reacted with piperazine and propyl chloroformate to obtain this compound. The synthesis method has been optimized to obtain high yields and purity of the final product.
Scientific Research Applications
Propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate has been studied for its biological activities, including its potential as an antiviral and anticancer agent. It has been shown to inhibit the replication of certain viruses, including hepatitis C virus, dengue virus, and Zika virus. In addition, it has shown cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and leukemia.
properties
IUPAC Name |
propyl 4-[(4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl)methyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O3S/c1-2-8-22-15(21)19-6-4-18(5-7-19)10-12-16-11-3-9-23-13(11)14(20)17-12/h3,9H,2,4-8,10H2,1H3,(H,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHWURVAWYSWZNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)N1CCN(CC1)CC2=NC3=C(C(=O)N2)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.